2,6-difluoro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H13F2N3O2S/c18-11-3-1-4-12(19)16(11)17(24)20-8-9-22-15(23)7-6-13(21-22)14-5-2-10-25-14/h1-7,10H,8-9H2,(H,20,24)
• InChI Key: IPPGAVVWYTZUTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3)F
• Molecular Formula: C17H13F2N3O2S
• Molecular Weight: 361.4 g/mol

Description

2,6-difluoro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound is a potent inhibitor of a specific enzyme, making it a valuable tool for studying the biochemical and physiological effects of this enzyme.

Scientific Research Applications

Molecular Synthesis and Characterization

• Novel pyridine and fused pyridine derivatives have been synthesized, showcasing a methodological approach that could be applicable to the synthesis of 2,6-difluoro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzamide. These compounds have been evaluated for antimicrobial and antioxidant activities, suggesting potential biomedical applications (Flefel et al., 2018).

Antimicrobial and Antioxidant Properties

• Research on newly synthesized thienopyrimidine derivatives revealed pronounced antimicrobial activity, indicating the potential of such compounds in developing new antimicrobial agents. This suggests that related compounds, including this compound, could be explored for similar biological activities (Bhuiyan et al., 2006).

Structural and Functional Analysis

• The synthesis and analysis of heterocyclic compounds, including pyridazine analogs, provide a foundation for understanding the structural and functional aspects of complex organic molecules. This research highlights the significance of structural characterization in elucidating the properties and potential applications of these compounds (Sallam et al., 2021).